Cas no 1804853-24-4 (2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1804853-24-4
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4844624
• Update Time: 2025-05-03

2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H8F6N2O3/c11-9(12,13)5-3-18-6(2-17)8(21-10(14,15)16)4(5)1-7(19)20/h3H,1-2,17H2,(H,19,20)
• SMILES： FC(C1=CN=C(CN)C(=C1CC(=O)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: -1
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1804853-24-4)

2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1804853-24-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, incorporates multiple functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of an aminomethyl side chain, a trifluoromethoxy substituent, and a trifluoromethyl group on a pyridine core imparts unique electronic and steric properties, which are highly valuable in medicinal chemistry.

The pyridine-4-acetic acid moiety serves as a critical pharmacophore, contributing to the compound's solubility and bioavailability while facilitating interactions with biological targets. This compound's design aligns with the growing trend in drug discovery toward molecules that exhibit high selectivity and minimal off-target effects. Its structural features are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity. The trifluoromethoxy and trifluoromethyl groups in this molecule are prime examples of such fluorinated moieties, which have been extensively studied for their ability to modulate enzyme activity and receptor binding. For instance, trifluoromethyl groups are known to increase lipophilicity and metabolic resistance, while trifluoromethoxy groups can enhance binding interactions by participating in hydrogen bonding or hydrophobic interactions.

One of the most compelling aspects of 2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid is its potential application in the synthesis of kinase inhibitors. Kinases are a large family of enzymes that play pivotal roles in cell signaling pathways, making them attractive targets for therapeutic intervention. The compound's ability to interact with the ATP-binding site of kinases has been explored in several preclinical studies. Researchers have leveraged its structural features to develop analogs with improved potency and selectivity against specific kinases implicated in cancer and inflammatory diseases.

Recent advancements in computational chemistry have further enhanced the understanding of how this compound interacts with biological targets. Molecular docking studies have revealed that the aminomethyl group can form hydrogen bonds with key residues in the target protein, while the trifluoromethoxy and trifluoromethyl groups contribute to hydrophobic interactions and π-stacking effects. These insights have guided the optimization of lead compounds into more effective drug candidates.

The synthesis of 2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid presents a challenge due to its complex structure but also offers an opportunity to showcase innovative synthetic methodologies. Modern synthetic approaches often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions, fluorochemical transformations, and protecting group strategies have been employed to construct the desired molecular framework efficiently.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its inhibitory activity against several kinases, including those overexpressed in tumor cells. In vivo studies have shown promising results regarding its ability to modulate signaling pathways relevant to disease progression. These findings underscore its potential as a building block for next-generation therapeutics.

The development of novel drug candidates is not only about optimizing potency but also about ensuring safety and tolerability. The structural features of 2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid have been carefully scrutinized to assess potential toxicity profiles. Preliminary toxicology studies have indicated that the compound exhibits moderate solubility and moderate bioavailability, which are favorable attributes for drug-like properties.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules can significantly alter pharmacokinetic properties, leading to improved therapeutic outcomes. The dual presence of trifluoromethoxy and trifluoromethyl groups in this compound exemplifies how strategic fluorination can enhance molecular interactions with biological targets while maintaining favorable pharmacokinetic profiles.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid will continue to serve as valuable scaffolds for drug discovery efforts. Their multifaceted structural features provide chemists with ample opportunities to design molecules with tailored properties for specific therapeutic applications.

The integration of cutting-edge technologies such as high-throughput screening (HTS), structure-based drug design (SBDD), and machine learning algorithms has accelerated the process of identifying promising drug candidates from complex chemical libraries. These technologies have enabled researchers to rapidly evaluate the potential of compounds like this one against diverse biological targets.

In conclusion,2-(Aminomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1804853-24-4) represents a significant advancement in pharmaceutical chemistry due to its intricate molecular design and promising pharmacological properties. Its continued investigation holds great promise for the development of novel therapeutics targeting critical disease pathways.